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Compound of Interest

Compound Name:
1,3-Diaminopropane

dihydrochloride

Cat. No.: B083324 Get Quote

Essential Safety and Handling Guide for 1,3-
Diaminopropane Dihydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Diaminopropane dihydrochloride in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and mitigate risks.

Hazard Summary
1,3-Diaminopropane dihydrochloride is a hazardous substance that requires careful

handling. It is toxic if swallowed, inhaled, or in contact with skin.[1] It can cause serious eye

irritation, skin irritation, and may lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to prevent exposure when handling 1,3-
Diaminopropane dihydrochloride. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b083324?utm_src=pdf-interest
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-3-diaminopropane-dihydrochloride.htm
https://www.chemicalbook.com/msds/1-3-diaminopropane-dihydrochloride.htm
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specifications and Notes

Eye/Face Protection
Splash-proof safety goggles or

a full-face respirator.[2][3]

A face shield can also be used

in conjunction with goggles for

added protection.[4] A full-face

respirator provides both eye

and respiratory protection.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[3][5]

It is recommended to use two

different types of gloves for

optimal protection.[3] If direct

contact with gloves occurs, or

if they are compromised, they

must be removed immediately.

[3]

Disposable Tyvek-type

protective clothing or sleeves.

[2][3]

Ensure full body coverage to

prevent any skin contact.

Respiratory Protection
NIOSH-approved half-face or

full-face respirator.[2][3]

The respirator should have a

combination filter cartridge for

organic vapors, acid gas, and

high-efficiency particulate air

(HEPA).[3] In situations with

unknown atmospheric

conditions or inadequate

ventilation, a Self-Contained

Breathing Apparatus (SCBA)

should be used.[3]

Physical and Chemical Properties
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Property Value

Appearance White to off-white powder

Molecular Formula C₃H₁₀N₂ · 2HCl

Molecular Weight 147.05 g/mol

Melting Point 246-250 °C

Solubility Soluble in water

Operational and Disposal Plans
The following sections provide step-by-step guidance for the safe handling and disposal of 1,3-
Diaminopropane dihydrochloride.

Safe Handling Protocol
Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Ensure that an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources from the handling area.[4]

Ground all equipment to prevent static discharge.[4]

Donning PPE:

Put on all required PPE as outlined in the table above before handling the chemical.

Handling the Chemical:

Avoid breathing in dust or vapors.[1]

Prevent any contact with skin, eyes, and clothing.[4]

Use spark-proof tools when handling the solid.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Diaminopropane.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.chemicalbook.com/msds/1-3-diaminopropane-dihydrochloride.htm
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[4]

Personal Hygiene:

Wash hands thoroughly with soap and water after handling.[4]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled or

stored.[4]

Storage Procedures
Store in a cool, dry, and well-ventilated area in a tightly closed container.[4]

It is recommended to store this material in a refrigerator.[2]

Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,

and acid chlorides.[4]

Spill Response
Immediate Actions:

Evacuate the area and ensure it is well-ventilated.

Wear the appropriate PPE, including respiratory protection.

Containment and Cleanup:

For solid spills, carefully sweep up the material to avoid creating dust.

For liquid spills, use an inert absorbent material to contain the spill.[2]

Collect all contaminated materials, including absorbent paper and contaminated clothing,

and place them in a sealed, vapor-tight plastic bag for disposal.[2]

Decontamination:

Wash the spill area thoroughly with a soap and water solution.[2]
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Do not re-enter the area until it has been verified as clean by a safety officer.[2]

Disposal Plan
All waste, including the chemical itself and any contaminated materials, must be disposed of

as hazardous waste.

Dispose of the contents and container at an approved waste disposal facility.[7][8]

Adhere to all federal, state, and local environmental regulations for chemical waste disposal.

[8]

Workflow for Handling 1,3-Diaminopropane
Dihydrochloride
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Start: Prepare for Handling

1. Work in Fume Hood
2. Verify Safety Equipment

Don Appropriate PPE:
- Respirator

- Goggles/Face Shield
- Chemical-Resistant Gloves

- Protective Clothing

Handle Chemical:
- Avoid dust/vapor inhalation
- Prevent skin/eye contact

- Use spark-proof tools

Store Properly:
- Cool, dry, well-ventilated
- Tightly closed container

- Away from incompatibles

After Use

Spill Occurs

If Spill

Completion of Use

Waste Disposal:
- Collect in sealed container
- Label as hazardous waste

- Dispose via approved facility

Dispose of Waste

Spill Response:
1. Evacuate & Ventilate

2. Don PPE
3. Contain & Clean
4. Decontaminate

End
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Caption: Workflow for the safe handling and disposal of 1,3-Diaminopropane
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-body
https://www.benchchem.com/product/b083324?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/1-3-diaminopropane-dihydrochloride.htm
https://cameochemicals.noaa.gov/chemical/20109
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Diaminopropane.pdf
https://www.spectrumchemical.com/media/sds/D2049_AGHS.pdf
https://www.chemos.de/import/data/msds/GB_en/109-76-2-A0005353-GB-en.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4cnVjcjZ2aWppOXozbXA0YnA3eGkxNWs3OWk2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBNDg1XzEwOS03Ni0yXzElMkMzLURpYW1pbm9wcm9wYW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQTQ4NV8xMDktNzYtMl8xJTJDMy1EaWFtaW5vcHJvcGFuZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--1219f05ed9838cb71d0fd4dee9298201ab0149d4/MetaSci_MSIA485_109-76-2_1,3-Diaminopropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112350010&countryCode=US&language=en
https://files.dep.state.pa.us/Water/Wastewater%20Management/eDMRPortalFiles/Chemical_Additives/MSDS/1986.pdf
https://www.benchchem.com/product/b083324#personal-protective-equipment-for-handling-1-3-diaminopropane-dihydrochloride
https://www.benchchem.com/product/b083324#personal-protective-equipment-for-handling-1-3-diaminopropane-dihydrochloride
https://www.benchchem.com/product/b083324#personal-protective-equipment-for-handling-1-3-diaminopropane-dihydrochloride
https://www.benchchem.com/product/b083324#personal-protective-equipment-for-handling-1-3-diaminopropane-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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